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Introduction

Avitinib (also known as Abivertinib or AC0010) is a potent, third-generation, irreversible
epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1] It is highly selective
for mutant forms of EGFR, such as the L858R activating mutation and the T790M resistance
mutation, while showing significantly less activity against wild-type EGFR.[2][3] This selectivity
may lead to a more favorable toxicity profile compared to less selective EGFR inhibitors.[4][5]
Avitinib covalently binds to the kinase domain, blocking downstream signaling pathways like
Akt and ERK1/2, thereby inhibiting cancer cell proliferation and survival.[1][2] It has also been
identified as an inhibitor of Bruton's tyrosine kinase (BTK).[4][6] These application notes
provide a detailed protocol for the preparation, storage, and use of Avitinib stock solutions for
research purposes.

Physicochemical and Solubility Data

Proper preparation of Avitinib for experimental use begins with an understanding of its
physical and chemical properties. All quantitative data is summarized in the tables below for
easy reference.

Table 1: Physicochemical Properties of Avitinib
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Property Value Reference
Synonyms Abivertinib, AC0010 [41[7]

CAS Number 1557267-42-1 [21[7]
Molecular Formula C26H26FN702 [21[7]
Molecular Weight 487.5 g/mol [51[7]
Appearance Crystalline solid [7]

Purity >98% [7]

Table 2: Solubility Profile of Avitinib

Solvent Solubility Notes

The recommended solvent for
preparing concentrated stock
DMSO =>30-97 mg/mL solutions. Use fresh,
anhydrous DMSO as moisture
can reduce solubility.[2][7][8]

Ethanol ~30 mg/mL Soluble.[7][8]

Not recommended for primary

Water Insoluble ) )
dissolution.[2]
For aqueous solutions, first
dissolve in a primary solvent
) like ethanol or DMSO and then
Aqueous Buffers (e.g., PBS) Sparingly soluble

dilute. Aqueous solutions are

not stable for more than a day.

[7]

Experimental Protocols
Protocol for Preparation of a 10 mM Avitinib Stock
Solution

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.mycancergenome.org/content/drugs/avitinib/
https://cdn.caymanchem.com/cdn/insert/21387.pdf
https://www.selleckchem.com/products/avitinib-ac0010.html
https://cdn.caymanchem.com/cdn/insert/21387.pdf
https://www.selleckchem.com/products/avitinib-ac0010.html
https://cdn.caymanchem.com/cdn/insert/21387.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Abivertinib
https://cdn.caymanchem.com/cdn/insert/21387.pdf
https://cdn.caymanchem.com/cdn/insert/21387.pdf
https://cdn.caymanchem.com/cdn/insert/21387.pdf
https://www.benchchem.com/product/b593773?utm_src=pdf-body
https://www.selleckchem.com/products/avitinib-ac0010.html
https://cdn.caymanchem.com/cdn/insert/21387.pdf
https://www.biomol.com/products/chemicals/biochemicals/avitinib-cay21387-1
https://cdn.caymanchem.com/cdn/insert/21387.pdf
https://www.biomol.com/products/chemicals/biochemicals/avitinib-cay21387-1
https://www.selleckchem.com/products/avitinib-ac0010.html
https://cdn.caymanchem.com/cdn/insert/21387.pdf
https://www.benchchem.com/product/b593773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting
concentration for in vitro studies.

Materials:

Avitinib powder (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

e Pre-warm Avitinib: Allow the vial of Avitinib powder to equilibrate to room temperature for
15-20 minutes before opening to prevent moisture condensation.[9]

» Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the
desired amount of Avitinib powder. For example, to prepare 1 mL of a 10 mM stock solution:

o Calculation: Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol)
o Mass = 0.010 mol/L x 0.001 L x 487.5 g/mol = 4.875 mg

o Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the
Avitinib powder. For the example above, add 1.0 mL of DMSO.

e Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. A clear solution should be observed. If dissolution is difficult, gentle
warming (37°C for 10-15 minutes) or brief sonication can be applied.[9]

» Visual Inspection: Visually inspect the solution against a light source to ensure there are no
visible particulates.[9]
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Storage and Stability

Proper storage is critical to maintain the activity of the Avitinib stock solution.
o Powder: Store the solid compound at -20°C for up to 3-4 years.[2][7][10]
e Stock Solution (in DMSO):

o Long-term: Aliquot the stock solution into single-use volumes to avoid repeated freeze-
thaw cycles.[11] Store aliquots at -80°C for up to 1 year.[2]

o Short-term: Store aliquots at -20°C for up to 1 month.[2]

Protocol for Preparing Working Solutions for Cell-Based
Assays

This protocol provides a general method for diluting the DMSO stock solution into cell culture
medium for treating cells.

Materials:

e 10 mM Auvitinib stock solution in DMSO

e Pre-warmed (37°C) complete cell culture medium
« Sterile tubes for dilution

Procedure:

e Thaw Stock: Thaw a single aliquot of the 10 mM Avitinib stock solution at room
temperature.

 Dilution: Prepare the final working concentration by diluting the stock solution directly into the
pre-warmed cell culture medium.

o Example: To prepare 10 mL of medium with a final Avitinib concentration of 100 nM:

» Calculation (ViM1 =V2Mz2): V1 = (10 mL x 100 nM) / 10 MM =1 uL
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= Add 1 pL of the 10 mM stock solution to 10 mL of culture medium.

e Mixing: Mix immediately and thoroughly by gentle inversion or pipetting. Do not vortex, as
this can cause foaming of the medium.

e DMSO Control: The final concentration of DMSO in the culture medium should be kept low
(typically <0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control
(medium with the same final concentration of DMSOQO) in your experiments.[12]

o Use Immediately: It is recommended to use the freshly prepared working solution
immediately for cell treatment. Do not store working solutions in culture medium.

Visualizations
Workflow for Avitinib Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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